2-Chloro-3-methoxy-4-nitropyridine

• IUPAC Name: 2-chloro-3-methoxy-4-nitropyridine
• InChI: InChI=1S/C6H5ClN2O3/c1-12-5-4(9(10)11)2-3-8-6(5)7/h2-3H,1H3
• InChI Key: LJNLOXQPMZAWIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1Cl)[N+](=O)[O-]
• Molecular Formula: C6H5ClN2O3
• DSSTOX Substance ID: DTXSID101295407
• Molecular Weight: 188.57 g/mol
• CAS RN: 109613-91-4

Description

Synthesis Analysis

The synthesis of nitropyridines, which are related to “2-Chloro-3-methoxy-4-nitropyridine”, involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion. When this ion is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained. This method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-Chloro-3-methoxy-4-nitropyridine serves as a precursor in the synthesis of various pyridine derivatives. For instance, the compound has been utilized in the synthesis of 2-amino-3-nitropyridine-6-methoxy, a process involving substitution, nitration, ammoniation, and oxidation steps, achieving a yield of 60.6% (Fan Kai-qi, 2009).
• It is also involved in oxidative methylamination reactions. Studies have shown that derivatives of 3-nitropyridine, including 2-chloro and 6-methoxy derivatives, undergo dechloro- or demethoxy-methylamination in a potassium permanganate solution in liquid methylamine (B. Szpakiewicz & Marian Wolniak, 1999).

Role in Organic Synthesis

• The compound is used in the p-Methoxybenzylation of hydroxy groups, where 2-(4-Methoxybenzyloxy)-3-nitropyridine, prepared from 2-chloro-3-nitropyridine, reacts with hydroxy groups in the presence of a catalytic amount of trimethylsilyl triflate to yield PMB ethers (Masakazu Nakano et al., 2001).

Safety and Hazards

The safety data sheet for “2-Chloro-3-nitropyridine” indicates that it is toxic if swallowed and causes serious eye damage. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.

Mechanism of Action

Target of Action

2-Chloro-3-methoxy-4-nitropyridine is primarily used as a laboratory chemical and for the synthesis of substances

Biochemical Pathways

Nitropyridines have been used in the suzuki–miyaura (sm) coupling reaction, a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Result of Action

It’s known that the compound can cause skin and eye irritation, and may cause respiratory irritation .

Action Environment

The action of 2-Chloro-3-methoxy-4-nitropyridine can be influenced by environmental factors. For instance, it’s recommended to use this compound only outdoors or in a well-ventilated area to avoid inhalation . The compound is also classified as combustible, indicating that its stability and reactivity can be affected by heat or ignition sources .

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-nitro-pyridin-3-ol (1.05 g, 6.02 mmol) in acetonitrile (45 mL) and methanol (5 mL), trimethylsilyldiazomethane (2M in hexane, 3.9 mL, 7.8 mmol) were added slowly. After 30 minutes, mixture was concentrated and residue was purified by column chromatography on silica gel (hexane/ethyl acetate 5:1) to give 2-chloro-3-methoxy-4-nitro-pyridine as a white solid (0.77 g, 68%). 1HNMR (CDCl3, 400 MHz) δ 8.35-8.34 (d, J=5.1 Hz, 1H), 7.58-7.56 (d, J=5.2 Hz, 1H), 4.08 (s, 3H).